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Compound of Interest

Compound Name: Dimethyl 2-anilinobut-2-enedioate

Cat. No.: B3191441

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential biological relevance of Dimethyl 2-anilinobut-2-enedioate. This
document is intended to serve as a valuable resource for researchers and professionals
engaged in the fields of medicinal chemistry, pharmacology, and drug development, offering
detailed experimental insights and structured data presentation.

Core Physicochemical Properties

Dimethyl 2-anilinobut-2-enedioate is an organic compound classified as a diester, featuring
an aniline moiety attached to a butenedioate backbone.[1] Its chemical structure lends itself to
a range of chemical transformations and potential biological interactions. The key
physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C12H13NO4 [1]
Molecular Weight 235.24 g/mol [1]
CAS Number 54494-74-5 [1]
Appearance Clear to pale yellow liquid [1]
Boiling Point Approximately 210 °C [1]
Density Approximately 1.1 g/cm3 [1]
N Soluble in organic solvents
Solubility
such as ethanol and acetone.
_ _ Not well-defined (liquid at room
Melting Point [1]
temperature)
dimethyl 2-anilinobut-2-
IUPAC Name _ [1]
enedioate
COC(=0)C=C(C(=0)OC)NC1=
SMILES [1]

CC=CcC=C1

LCHIHUQAZKSJRB-
InChl Key [1]
UHFFFAOYSA-N

Synthesis and Experimental Protocols

The primary route for the synthesis of Dimethyl 2-anilinobut-2-enedioate is through a
Knoevenagel condensation reaction.[1] This method involves the reaction of an aniline
derivative with a suitable dicarbonyl compound, typically in the presence of a basic catalyst.[1]

Generalized Experimental Protocol for Knoevenagel
Condensation

Materials:

e Aniline
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o Dimethyl acetylenedicarboxylate (DMAD)

» Anhydrous solvent (e.g., methanol, ethanol, or toluene)

o Basic catalyst (e.g., piperidine, triethylamine, or sodium ethoxide)
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve
aniline in the chosen anhydrous solvent.

o Slowly add dimethyl acetylenedicarboxylate (DMAD) to the solution at room temperature with
continuous stirring. An exothermic reaction may be observed.

e Add a catalytic amount of the basic catalyst to the reaction mixture.

e Heat the mixture to reflux and maintain the temperature for several hours, monitoring the
reaction progress using thin-layer chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.
» Remove the solvent under reduced pressure using a rotary evaporator.

» Purify the crude product by column chromatography on silica gel, using a suitable eluent
system (e.g., a mixture of hexane and ethyl acetate).

o Collect the fractions containing the desired product and evaporate the solvent to obtain pure
Dimethyl 2-anilinobut-2-enedioate.

Characterization

The synthesized compound can be characterized using various spectroscopic techniques:

« Infrared (IR) Spectroscopy: The IR spectrum is expected to show characteristic absorption
bands for the N-H stretch of the secondary amine, C=0 stretching of the ester groups, and
C=C stretching of the alkene.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:
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o H NMR spectroscopy will show characteristic signals for the aromatic protons of the
aniline ring, the vinyl proton, and the methyl protons of the two ester groups.

o 13C NMR spectroscopy will display signals for the aromatic carbons, the olefinic carbons,
the carbonyl carbons of the ester groups, and the methyl carbons.

e Mass Spectrometry (MS): Mass spectral analysis will confirm the molecular weight of the

compound.

Potential Biological Significance and Signaling
Pathways

While specific studies on the biological activity of Dimethyl 2-anilinobut-2-enedioate are
limited, related compounds such as Dimethyl Fumarate (DMF) have been shown to possess
significant immunomodulatory and anti-inflammatory properties. DMF is an approved treatment
for multiple sclerosis and psoriasis. Its mechanism of action involves the modulation of key
signaling pathways, including the Nuclear Factor-kappa B (NF-kB) and Signal Transducer and
Activator of Transcription 3 (STAT3) pathways. Given the structural similarities, it is plausible
that Dimethyl 2-anilinobut-2-enedioate could exhibit comparable biological activities.

Representative Sighaling Pathway: Inhibition of NF-kB

The NF-kB signaling pathway is a central regulator of inflammation, immune responses, and
cell survival. Its aberrant activation is implicated in various inflammatory diseases and cancers.
The diagram below illustrates a simplified representation of the canonical NF-kB pathway and
the potential inhibitory action of a bioactive compound.
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Representative Diagram: Inhibition of the NF-kB Signaling Pathway
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Caption: Hypothetical inhibition of the NF-kB pathway.

Representative Sighaling Pathway: Inhibition of STAT3
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The STAT3 signaling pathway is another critical regulator of cell proliferation, differentiation,
and apoptosis. Its constitutive activation is a hallmark of many cancers. The diagram below
depicts a simplified overview of the JAK-STAT3 pathway and a potential point of inhibition.
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Representative Diagram: Inhibition of the STAT3 Signaling Pathway
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Caption: Hypothetical inhibition of the STAT3 pathway.
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Experimental Workflow Visualization

To provide a clear overview of the synthesis and analysis process, the following diagram
illustrates a typical experimental workflow.
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Experimental Workflow for Synthesis and Analysis
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Caption: Synthesis and analysis workflow.
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Conclusion

Dimethyl 2-anilinobut-2-enedioate presents an interesting scaffold for chemical and
biological exploration. This guide provides foundational physicochemical data and outlines a
general synthetic approach. Further research is warranted to fully elucidate its biological
activities and potential therapeutic applications, particularly in the context of inflammatory and
proliferative diseases where pathways like NF-kB and STAT3 are dysregulated. The provided
experimental frameworks and visualizations serve as a starting point for researchers aiming to
investigate this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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